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Compound of Interest

Compound Name: Triethyl 4-phosphonocrotonate

Cat. No.: B080615

An In-depth Technical Guide to Triethyl 4-
phosphonocrotonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethyl 4-phosphonocrotonate,
a versatile reagent in organic synthesis. The document details its molecular structure,
physicochemical properties, and core applications, with a focus on its role in the Horner-
Wadsworth-Emmons reaction. Detailed experimental protocols and workflow visualizations are
provided to support its practical application in research and development.

Molecular Structure and Formula

Triethyl 4-phosphonocrotonate is a phosphonate ester that serves as a key building block in
the synthesis of more complex organic molecules.[1] It is recognized for its utility in creating
carbon-carbon double bonds with a high degree of stereoselectivity.

The fundamental details of the molecule are as follows:
e Molecular Formula: C10H1905P[1]

e Linear Formula: (C2H50)2P(O)CH2CH=CHCO2C2H5

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b080615?utm_src=pdf-interest
https://www.benchchem.com/product/b080615?utm_src=pdf-body
https://www.benchchem.com/product/b080615?utm_src=pdf-body
https://www.benchchem.com/product/b080615?utm_src=pdf-body
https://www.benchchem.com/product/b080615?utm_src=pdf-body
https://www.chemimpex.com/products/36331
https://www.chemimpex.com/products/36331
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Synonyms: 4-(Diethoxyphosphinyl)-2-butenoic acid ethyl ester, 4-Phosphonocrotonic acid
triethyl ester.[1]

« SMILES: CCOC(=0O)\C=C\CP(=0)(OCC)OCC

e InChl Key: LXLODBXSCRTXFG-BQYQJAHWSA-N

Physicochemical and Quantitative Data

The physical and chemical properties of Triethyl 4-phosphonocrotonate are summarized in
the table below. This data is critical for its proper handling, storage, and application in
experimental setups.

Property Value Reference(s)
Molecular Weight 250.23 g/mol [1]
CAS Number 10236-14-3 [1]
Appearance Colorless to pale yellow liquid [1]
Density 1.128 g/mL at 25 °C [1]
Boiling Point 135 °C at 0.4 mmHg [1]
Refractive Index n20/D 1.455 [1]
Purityl/Assay = 89% (GC) or 90% (technical o
grade)

Storage Store at room temperature [1]
Flash Point 113 °C (235.4 °F) - closed cup

Core Application: The Horner-Wadsworth-Emmons
(HWE) Reaction

Triethyl 4-phosphonocrotonate is predominantly used as a reagent in the Horner-
Wadsworth-Emmons (HWE) reaction.[2] This reaction is a powerful and widely used method for
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the stereoselective synthesis of alkenes, particularly favoring the formation of (E)-alkenes
(trans-isomers).[3][4]

The HWE reaction involves the reaction of a stabilized phosphonate carbanion with an
aldehyde or ketone.[3] The phosphonate carbanion, generated by deprotonating Triethyl 4-
phosphonocrotonate with a suitable base, is more nucleophilic and less basic than the ylides
used in the traditional Wittig reaction.[3] A key advantage of the HWE reaction is that the
byproduct, a dialkylphosphate salt, is water-soluble and easily removed during aqueous
workup, simplifying product purification.[3]

Experimental Protocols

Generalized Protocol for the Horner-Wadsworth-
Emmons Olefination

This protocol describes a general procedure for the olefination of an aldehyde using Triethyl 4-
phosphonocrotonate. The specific base, solvent, and temperature may be modified
depending on the substrate.

Materials:

Triethyl 4-phosphonocrotonate

e Anhydrous solvent (e.g., Tetrahydrofuran (THF))

e Base (e.g., Sodium hydride (NaH), n-Butyllithium (n-BuLi), or DBU/LICI)[4][5]
o Aldehyde or ketone substrate

e Anhydrous reaction vessel with a nitrogen or argon atmosphere

o Magnetic stirrer

e Syringes for reagent addition

e Quenching solution (e.g., saturated aqueous ammonium chloride)

o Extraction solvent (e.g., ethyl acetate)
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» Drying agent (e.g., anhydrous magnesium sulfate)
Methodology:
o Preparation of the Phosphonate Carbanion:

o Under an inert atmosphere (N2 or Ar), add the anhydrous solvent (e.g., THF) to the
reaction vessel.

o Add the base. If using sodium hydride (NaH), it may be washed with hexanes to remove
mineral oil.[6]

o Cool the suspension to an appropriate temperature (e.g., 0 °C for NaH or -78 °C for n-
BuLi).[6]

o Slowly add Triethyl 4-phosphonocrotonate dropwise to the stirred suspension of the
base.

o Allow the mixture to stir for 15-30 minutes to ensure complete formation of the
phosphonate carbanion (a stabilized ylide).[6]

e Reaction with the Carbonyl Compound:
o Dissolve the aldehyde or ketone substrate in the anhydrous solvent.

o While maintaining the reaction temperature (e.g., -78 °C), add the solution of the carbonyl
compound dropwise to the carbanion solution.[6]

o Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC). The reaction time can range from 15 minutes to several hours.[6]

e Reaction Quench and Workup:
o Once the reaction is complete, slowly warm the mixture to room temperature.

o Quench the reaction by carefully adding a saturated aqueous solution of ammonium
chloride (NH4CI).
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o Transfer the mixture to a separatory funnel and extract the product with an organic solvent
like ethyl acetate.

o Combine the organic layers, wash with brine, and dry over an anhydrous drying agent
(e.g., MgSO4 or Na2S04).

o Purification:

o Filter off the drying agent and concentrate the organic solution under reduced pressure
using a rotary evaporator.

o Purify the resulting crude product by column chromatography on silica gel to obtain the
desired alkene.

Mandatory Visualizations

The following diagrams illustrate the key workflow and reaction mechanism associated with
Triethyl 4-phosphonocrotonate.

Step 1: Carbanion Formation

Base
(e.g., NaH, n-BuLi)

Deprotonation

Phosphonate Carbanion
(Nucleophile)
Triethyl 4- Nucleophilic

phosphonocrotonate Addition

Step 3: Elimination & Product

Step 2: Olefination Elimination (E)-Alkene Product
Aldehyde / Ketone =( Oxaphosphetane )
(Electrophile) > Intermediate
Water-Soluble
Phosphate Salt
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Caption: Workflow of the Horner-Wadsworth-Emmons (HWE) reaction.

Applications in Research and Drug Development

Triethyl 4-phosphonocrotonate is a valuable tool for chemists, particularly in the
pharmaceutical and agricultural sectors.

o Pharmaceutical Development: It plays a role in the synthesis of complex, biologically active
molecules.[1] Its ability to form specific alkene isomers is crucial in constructing drug
candidates, including potential anti-cancer compounds and GPR40 agonists.[1]

¢ Natural Product Synthesis: The HWE reaction using phosphonocrotonates is a key step in
the total synthesis of various natural products, such as the macrocyclic core of Ansatrienins.

[2]

» Agricultural Chemistry: This compound serves as a precursor for developing herbicides and
pesticides. The phosphonate group can enhance the biological activity of these crop
protection agents.[1]

» Organic and Materials Science: Beyond its primary applications, it is used in the creation of
complex organic compounds and is explored for its potential in developing new polymers
and materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular structure and formula of Triethyl 4-
phosphonocrotonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080615#molecular-structure-and-formula-of-triethyl-
4-phosphonocrotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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